1-({5-[(3,4-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-(methoxymethyl)piperidine

• IUPAC Name: [5-[(3,4-dimethylphenoxy)methyl]-1,2-oxazol-3-yl]-[2-(methoxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H26N2O4/c1-14-7-8-17(10-15(14)2)25-13-18-11-19(21-26-18)20(23)22-9-5-4-6-16(22)12-24-3/h7-8,10-11,16H,4-6,9,12-13H2,1-3H3
• InChI Key: GBLYSTYVUGXPAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC(=NO2)C(=O)N3CCCCC3COC)C
• Molecular Formula: C20H26N2O4
• Molecular Weight: 358.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-({5-[(3,4-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-(methoxymethyl)piperidine involves multi-step chemical reactions. Key studies demonstrate the synthesis of structurally related compounds, highlighting techniques such as 1,3-dipolar cycloaddition, microwave-enhanced direct coupling, and alkylation. For instance, the synthesis of a related compound, [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol, was achieved through spectroscopic techniques and confirmed by X-ray diffraction studies, showcasing the compound's crystalline structure and chair conformation of the piperidine ring (Naveen et al., 2015).

Molecular Structure Analysis

Molecular structure analysis of similar compounds reveals detailed insights into their geometry, conformation, and crystal packing. For example, the crystal and molecular structure of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1carbonyl)acrylate was determined, showing H-bonded dimers in the crystal lattice stabilized by C-H...π and C-H...O interactions (Khan et al., 2013). This type of analysis is crucial for understanding the compound's reactivity and interaction potential.

Chemical Reactions and Properties

Research into related compounds has elucidated various chemical reactions and properties, including cycloaddition reactions and the formation of multifullerene derivatives. For instance, the acylation of 2,5-dimethoxycarbonyl[60]fulleropyrrolidine with various chlorocarbonyl compounds to give fullerene derivatives indicates the compound's versatility in forming complex structures with potential applications in material science and chemistry (Zhang et al., 2002).

Physical Properties Analysis

While specific studies directly analyzing the physical properties of 1-({5-[(3,4-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-(methoxymethyl)piperidine were not found, related research provides valuable insights. The analysis of physical properties often involves examining solubility, melting points, and crystal structure, essential for understanding a compound's applications and handling.

Chemical Properties Analysis

The chemical properties of compounds similar to 1-({5-[(3,4-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-(methoxymethyl)piperidine are characterized by their reactivity, stability, and interaction with other molecules. For example, studies on the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates reveal the compound's potential as a scaffold for synthesizing highly functionalized isoxazoles, indicating its utility in developing new chemical entities (Ruano et al., 2005).